Cas no 58523-18-5 (2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-)

2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)- structure
58523-18-5 structure
Product Name:2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-
CAS No:58523-18-5
MF:C11H9ClO3
MW:224.640362501144
CID:341748
PubChem ID:590320
Update Time:2025-04-19

2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoyl chloride, 3-[4-(acetyloxy)phenyl]-, (E)-
    • [4-(3-chloro-3-oxoprop-1-enyl)phenyl] acetate
    • 58523-18-5
    • DTXSID90343534
    • FXTAOSIHTREOSA-UHFFFAOYSA-N
    • 4-acetoxycinnamoyl chloride
    • p-acetoxycinnamoyl chloride
    • Inchi: 1S/C11H9ClO3/c1-8(13)15-10-5-2-9(3-6-10)4-7-11(12)14/h2-7H,1H3
    • InChI Key: FXTAOSIHTREOSA-UHFFFAOYSA-N
    • SMILES: ClC(C=CC1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

  • Exact Mass: 224.02407
  • Monoisotopic Mass: 224.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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